Cas no 166180-59-2 (Ethyl 2,4-dioxo-3-methyl-4-(thien-2-yl)butyrate)

• Product Name: Ethyl 2,4-dioxo-3-methyl-4-(thien-2-yl)butyrate
• CAS No: 166180-59-2
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 2153936
• Update Time: 2023-08-05

Ethyl 2,4-dioxo-3-methyl-4-(thien-2-yl)butyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4-dioxo-3-methyl-4-(thien-2-yl)butyrate
• Ethyl 2,4-dioxo-3-methyl-4-(thien-2-yl)butyrate

• Inchi： 1S/C11H12O4S/c1-3-15-11(14)10(13)7(2)9(12)8-5-4-6-16-8/h4-7H,3H2,1-2H3
• InChI Key： BBEMXUBVHGBRKS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C(C(=O)OCC)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 300
• Topological Polar Surface Area: 88.7